Cas no 1797975-65-5 (2-chloro-N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-4-fluorobenzamide)

• Product Name: 2-chloro-N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-4-fluorobenzamide
• CAS No: 1797975-65-5
• MF: C₁₄H₁₄ClFN₄O
• MW: 308.738564968109
• CID: 5373785
• Update Time: 2025-10-11

2-chloro-N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[[2-(dimethylamino)pyrimidin-4-yl]methyl]-4-fluorobenzamide
• 2-chloro-N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-4-fluorobenzamide

• Inchi： 1S/C14H14ClFN4O/c1-20(2)14-17-6-5-10(19-14)8-18-13(21)11-4-3-9(16)7-12(11)15/h3-7H,8H2,1-2H3,(H,18,21)
• InChI Key： MVKHISTXFCGGIN-UHFFFAOYSA-N
• SMILES： C(NCC1C=CN=C(N(C)C)N=1)(=O)C1=CC=C(F)C=C1Cl

Additional information on 2-chloro-N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-4-fluorobenzamide

Comprehensive Overview of 2-chloro-N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-4-fluorobenzamide (CAS No. 1797975-65-5)

The compound 2-chloro-N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-4-fluorobenzamide (CAS No. 1797975-65-5) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrimidine core and fluorobenzamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their therapeutic benefits in oncology and inflammatory diseases.

In recent years, the demand for small molecule inhibitors has surged, driven by advancements in precision medicine and targeted therapies. 2-chloro-N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-4-fluorobenzamide aligns with this trend, as its structural attributes suggest high selectivity and potency. The presence of a dimethylamino group enhances its bioavailability, while the chloro and fluoro substituents contribute to its stability and binding affinity. These characteristics make it a subject of interest for drug discovery programs aiming to address unmet medical needs.

The synthesis of CAS No. 1797975-65-5 involves multi-step organic reactions, often starting from commercially available pyrimidine derivatives. Key steps include amidation and alkylation, which are optimized to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm the compound's identity and quality. This rigorous process ensures that the material meets the standards required for preclinical and clinical studies.

Beyond pharmaceuticals, 2-chloro-N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-4-fluorobenzamide has potential applications in agrochemicals. Its mode of action, which may involve interference with enzyme pathways in pests, could lead to the development of novel crop protection agents. With the growing emphasis on sustainable agriculture, compounds like this are being explored for their efficacy and environmental safety. Researchers are also investigating its compatibility with integrated pest management (IPM) systems, which prioritize minimal ecological impact.

The compound's physicochemical properties, such as logP and solubility, are critical for its formulation and delivery. Studies have shown that CAS No. 1797975-65-5 exhibits favorable lipophilicity, which is advantageous for oral bioavailability. However, challenges such as metabolic stability and toxicity profiles must be addressed during development. Computational modeling and in vitro assays are increasingly used to predict these parameters, accelerating the optimization process.

In the context of drug repurposing, 2-chloro-N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-4-fluorobenzamide is being evaluated for its potential in treating rare diseases. The rise of artificial intelligence (AI) in drug discovery has facilitated the identification of new therapeutic indications for existing compounds. This approach not only reduces development costs but also shortens the time to market, addressing the urgent needs of patients with limited treatment options.

From a regulatory perspective, the compound's safety and efficacy data will determine its path to commercialization. Regulatory agencies such as the FDA and EMA require comprehensive toxicology studies and clinical trials before approval. Collaborations between academia, industry, and regulatory bodies are essential to navigate this complex landscape. Additionally, intellectual property protection plays a crucial role in securing investments and fostering innovation.

In summary, 2-chloro-N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-4-fluorobenzamide (CAS No. 1797975-65-5) represents a versatile compound with broad applications in medicine and agriculture. Its development reflects the convergence of chemical synthesis, biological screening, and computational tools, highlighting the interdisciplinary nature of modern research. As scientific understanding evolves, this compound may unlock new possibilities for improving human health and agricultural productivity.